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Compound of Interest

Compound Name: 2-Bromophenol

CAS No.: 32762-51-9

Cat. No.: B7767706

Get Quote

2-Bromophenol (CAS 95-56-7), also known as o-bromophenol, is an organobromine

compound of significant interest in the chemical, pharmaceutical, and materials science

sectors.[1][2] As a substituted phenol, its unique electronic and structural properties, conferred

by the ortho-positioned bromine atom, make it a highly versatile chemical intermediate.[3] This

guide provides a comprehensive technical overview of 2-bromophenol, detailing its

physicochemical properties, synthesis methodologies, key chemical reactions, and critical

applications, with a particular focus on its role in drug discovery and development. We will also

cover essential safety and handling protocols to ensure its responsible use in a laboratory and

industrial setting.

Chemical Identity and Structure
2-Bromophenol is structurally defined by a hydroxyl group and a bromine atom attached to

adjacent carbon atoms on a benzene ring.[3] This ortho-substitution pattern is crucial to its

reactivity and physical characteristics.

Molecular Identifiers

Molecular Formula: C₆H₅BrO[4][5]
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Molecular Weight: 173.01 g/mol [4][6]

IUPAC Name: 2-bromophenol[5][7]

CAS Number: 95-56-7[4][5]

InChI Key: VADKRMSMGWJZCF-UHFFFAOYSA-N[5][8]

SMILES: C1=CC=C(C(=C1)O)Br[7]

Caption: Chemical structure of 2-Bromophenol (C₆H₅BrO).

Part 1: Physicochemical and Spectroscopic Profile
Understanding the fundamental properties of 2-bromophenol is essential for its application in

synthesis and material design. It typically presents as a clear, colorless to slightly yellow or red

oily liquid with an unpleasant, phenol-like odor.[7][9]

Quantitative Physicochemical Data
The following table summarizes the key physical and chemical properties of 2-bromophenol,
compiled from various authoritative sources.
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Spectroscopic data is vital for confirming the identity and purity of 2-bromophenol. Standard

spectral data are available through comprehensive databases such as the NIST Chemistry

WebBook and the SDBS (AIST Spectral DB).

¹H NMR: The proton NMR spectrum is characteristic of an ortho-disubstituted benzene ring,

showing complex multiplets in the aromatic region.[8]

¹³C NMR: The carbon NMR spectrum displays six distinct signals, with the carbon atoms

attached to the bromine and hydroxyl groups being significantly shifted.[11]

Infrared (IR) Spectroscopy: The IR spectrum exhibits a broad absorption band characteristic

of the O-H stretch of the phenolic group, along with sharp peaks corresponding to C-H and

C=C aromatic stretches and a C-Br stretch.[5][12]

Mass Spectrometry (MS): The mass spectrum shows a characteristic isotopic pattern for a

monobrominated compound, with two major peaks for the molecular ion [M]+ and [M+2]+ in

an approximate 1:1 ratio.[5][7]

Part 2: Synthesis and Chemical Reactivity
The synthesis of 2-bromophenol requires careful control of reaction conditions to achieve the

desired regioselectivity, primarily avoiding the formation of the para-isomer (4-bromophenol)

and polybrominated products.

Primary Synthesis Route: Electrophilic Bromination of
Phenol
The most common industrial method for producing bromophenols is the electrophilic

halogenation of phenol using elemental bromine.[1][9][13][14] The hydroxyl group is a strong

activating, ortho-para director. To favor ortho-substitution, the reaction is typically performed in

a non-polar solvent at low temperatures to moderate the reactivity and sterically hinder the

para position.

Caption: Simplified workflow for the synthesis of 2-bromophenol.
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An alternative and often more selective manufacturing process involves the oxidative

bromination of a substrate with a protected para position, followed by deprotection.[15] This

multi-step approach offers higher yields of the desired ortho-isomer.

Experimental Protocol: Oxidative Bromination of 4-Hydroxybenzoic Acid[15]

Oxidative Bromination: 4-hydroxybenzoic acid is subjected to oxidative bromination in a two-

phase system (e.g., ethylenedichloride and water) using hydrobromic acid (HBr) and

hydrogen peroxide (H₂O₂). The mol ratio of HBr to H₂O₂ is carefully controlled to favor

monobromination.

Isolation: The resulting 3-bromo-4-hydroxybenzoic acid is isolated from the reaction mixture.

Decarboxylation: The isolated acid is then decarboxylated, typically by heating in a high-

boiling solvent like quinoline with a catalyst such as cuprous oxide. This step removes the

carboxylic acid group, yielding 2-bromophenol.

Purification: The final product is purified by distillation under reduced pressure.

This method provides an excellent isolated yield (88-95%) and minimizes the formation of

isomeric byproducts.[15]
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Caption: Workflow for selective synthesis via oxidative bromination.
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Key Chemical Reactivity
The reactivity of 2-bromophenol is dictated by its two functional groups: the phenolic hydroxyl

group and the bromine atom. This makes it an ideal precursor for a wide range of organic

transformations.[1]

O-Alkylation and O-Acylation: The hydroxyl group can be readily alkylated or acylated to

form ethers and esters, respectively.

Palladium-Catalyzed Cross-Coupling: The C-Br bond is susceptible to various cross-coupling

reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the formation of C-C bonds and the

construction of complex molecular scaffolds. This reactivity is fundamental to its use in

modern synthetic chemistry.[1]

Part 3: Applications in Drug Development and
Industry
2-Bromophenol is a cornerstone intermediate in the synthesis of high-value chemicals,

particularly for the pharmaceutical and agrochemical industries.[1][16]

Pharmaceutical Synthesis
The bromophenol scaffold is present in numerous natural marine products that exhibit a wide

range of biological activities, including anticancer, antibacterial, and anti-inflammatory

properties.[17][18] This has inspired the use of 2-bromophenol as a starting material for the

synthesis of novel therapeutic agents.

Anticancer Agents: Researchers have designed and synthesized novel bromophenol

derivatives incorporating other pharmacologically active moieties, such as indolin-2-one, to

create potent anticancer compounds.[17] These hybrid molecules have shown significant

cytotoxicity against various human cancer cell lines.[17]

Antibacterial Agents: Bromophenol derivatives have been explored as potential antibacterial

agents, showing efficacy against drug-resistant strains like MRSA.[18]

Precursor to APIs: It serves as a key building block in the multi-step synthesis of various

Active Pharmaceutical Ingredients (APIs), including analgesics and anti-inflammatory drugs.
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[16] For example, it was used in the preparation of anti-benzofurobenzofuran diimides, which

have applications in materials science and electronics.[9]

Industrial and Agrochemical Applications
Beyond pharmaceuticals, 2-bromophenol has several other important uses:

Disinfectants: Its chemical structure allows it to function as an effective agent in various

disinfectant and sanitizing formulations.[1]

Agrochemicals: It is a precursor for the synthesis of herbicides and other crop protection

agents.[1]

Solvent: In certain applications, its properties allow it to be used as a specialized solvent.[1]

Part 4: Safety, Toxicology, and Handling
As with all halogenated phenols, 2-bromophenol must be handled with appropriate care. It is a

flammable liquid and vapor and is harmful if swallowed.[6][19] It also causes skin and serious

eye irritation and may cause respiratory irritation.[6][10]

GHS Hazard Classification
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Engineering Controls: Use only outdoors or in a well-ventilated area, preferably within a

chemical fume hood.[10]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a

face shield, and a lab coat.[21] A respirator with an appropriate filter (e.g., type ABEK) may

be required for high concentrations.

Handling: Avoid contact with skin and eyes and inhalation of vapor or mist.[19][22] Keep

away from heat, sparks, open flames, and other ignition sources.[10][19] Use spark-proof

tools and take precautionary measures against static discharge.[21]

Storage: Store in a cool, dry, and well-ventilated place.[10][19] Keep the container tightly

closed and reseal opened containers carefully, keeping them upright to prevent leakage.[10]

[19]

Toxicology and First Aid
Toxicology: The oral LD50 in mice is reported as 652 mg/kg.[10] It is a strong irritant, and

exposure can range from mild irritation to severe tissue damage depending on the duration

and intensity.[2][10]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[19][22]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Get medical attention if irritation persists.[19][22]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.

[19][22]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison center or doctor immediately.[19][22]
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2-Bromophenol is a chemical of significant strategic value, bridging the gap between basic

feedstocks and complex, high-value molecules. Its well-defined physicochemical properties and

versatile reactivity make it an indispensable tool for synthetic chemists, particularly in the realm

of drug discovery where the bromophenol motif is a recurring feature in bioactive compounds.

Mastery of its synthesis, from traditional electrophilic substitution to more advanced selective

methods, is key to leveraging its full potential. Adherence to strict safety protocols is paramount

to ensure its handling contributes to innovation without compromising researcher safety or

environmental health. As research continues to uncover novel applications for its derivatives,

the importance of 2-bromophenol in the scientific and industrial landscape is set to endure.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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